Cas no 879567-81-4 (4,5-dichloro-3-methyl-1-phenyl-1H-pyrazole)

• Product Name: 4,5-dichloro-3-methyl-1-phenyl-1H-pyrazole
• CAS No: 879567-81-4
• MF: C₁₀H₈Cl₂N₂
• MW: 227.089920043945
• CID: 3057905
• PubChem ID: 4914665
• Update Time: 2025-04-21

4,5-dichloro-3-methyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4,5-dichloro-3-methyl-1-phenyl-1H-pyrazole
• CCG-275494
• EN300-110831
• VS-02255
• BBL009922
• 879567-81-4
• 4,5-dichloro-3-methyl-1-phenylpyrazole
• STK711088
• AKOS000269106

• Inchi： 1S/C10H8Cl2N2/c1-7-9(11)10(12)14(13-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： RGJWSTZHZGJTNY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 226.0064537Da
• Monoisotopic Mass: 226.0064537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.8Ų